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Compound of Interest

Compound Name: VU0155069

Cat. No.: B7852648 Get Quote

Essential Safety and Handling Guide for
VU0155069
This guide provides crucial safety and logistical information for the handling and disposal of

VU0155069, a selective phospholipase D1 (PLD1) inhibitor. The following procedures are

designed to ensure the safety of researchers and laboratory personnel.

Physicochemical and Storage Data
Proper storage and handling of VU0155069 are vital for maintaining its stability and efficacy.

The compound is a white to off-white solid powder.[1] Below is a summary of its key

physicochemical properties and recommended storage conditions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7852648?utm_src=pdf-interest
https://www.benchchem.com/product/b7852648?utm_src=pdf-body
https://www.benchchem.com/product/b7852648?utm_src=pdf-body
https://www.invivochem.com/vu-0155069.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7852648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₆H₂₇ClN₄O₂

Molecular Weight 462.97 g/mol

CAS Number 1130067-06-9

Appearance White to off-white solid powder[1]

Purity ≥98%

Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month[1][2]

Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the specific PPE required.[3] For handling

VU0155069, the following standard laboratory PPE is recommended to minimize exposure.

PPE Type Specification

Hand Protection

Wear two pairs of chemotherapy-grade nitrile

gloves.[4] If contamination occurs, dispose of

the outer pair and replace immediately.

Eye Protection
Use safety glasses with side shields or chemical

splash goggles to protect against splashes.[3]

Body Protection

A lab coat that is resistant to chemical

permeation is required.[4] Ensure it is fully

buttoned. For tasks with a higher risk of

splashes, consider a chemo gown.[5]

Respiratory

For handling the powder outside of a certified

chemical fume hood or biological safety cabinet,

a fit-tested N95 respirator is recommended to

prevent inhalation.[4]
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Experimental Protocols: Reconstitution and Dilution
Accurate reconstitution and dilution are critical for experimental success. VU0155069 is soluble

in DMSO and ethanol.[6]

Stock Solution Preparation (Example): To prepare a 10 mM stock solution in DMSO:

Weigh out 4.63 mg of VU0155069 powder.

Add 1 mL of DMSO.

Vortex or sonicate until the solid is completely dissolved. Gentle warming in a 50°C water

bath can aid dissolution.

Working Solution Preparation (In Vitro Assay Example): To prepare a 1 mL working solution

with a final concentration of 2.5 mg/mL:

Begin with a 25 mg/mL stock solution in DMSO.

Add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to reach a final volume of 1 mL.[2]

Operational Workflow for Handling VU0155069
The following workflow outlines the key steps for safely handling VU0155069 from receipt to

disposal.
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Don Appropriate PPE
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Reconstitute in Solvent

Perform Experiment
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Dispose of Waste

Doff PPE

Click to download full resolution via product page

A high-level workflow for handling VU0155069.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7852648?utm_src=pdf-body-img
https://www.benchchem.com/product/b7852648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7852648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Segregation:

Solid Waste: Unused VU0155069 powder, contaminated gloves, and consumables should be

collected in a designated, sealed container labeled "Non-hazardous Chemical Waste."

Liquid Waste: Solutions containing VU0155069 should be collected in a separate, sealed,

and clearly labeled container. Do not mix with other waste streams unless compatibility is

confirmed.

Disposal Procedure: All waste should be disposed of in accordance with institutional and local

regulations for chemical waste. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

End of Experiment

Solid Waste (Gloves, Tubes) Liquid Waste (Solutions)

Seal in Labeled Solid Waste Bag Collect in Labeled Liquid Waste Container

Arrange for EHS Waste Pickup

Click to download full resolution via product page

A simplified waste disposal workflow for VU0155069.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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